3-Hydroxy-5-imidazol-1-yl-thiophene-2-carboxylic acid methyl ester

• CAS RN: 113387-76-1
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol
• IUPAC Name: methyl 3-hydroxy-5-imidazol-1-ylthiophene-2-carboxylate
• InChI: InChI=1S/C9H8N2O3S/c1-14-9(13)8-6(12)4-7(15-8)11-3-2-10-5-11/h2-5,12H,1H3
• InChI Key: CNIHCSHWOKQFKV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)N2C=CN=C2)O

Description

3-Hydroxy-5-imidazol-1-yl-thiophene-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H8N2O3S and its molecular weight is 224.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Imidazole (710 mg, 10.4 mmol, 2 Eq.) and 2-Chloro-3-oxo-2,3-dihydrothiophene-2-carboxylic acid methyl ester (1.0 g, 5.19 mmol, 1.0 Eq.) were dissolved in anhydrous DCM (25 mL) and stirred at ambient temperature for 18 hours. The crude reaction mixture was partitioned between EtOAc (50 mL) and brine (50 mL), The aqueous phase was extracted with EtOAc (3×20 mL) and the combined organice extracts washed with brine (1×10 mL), dried (Na2SO4) and concentrated in vacuo. The residue was purifed by column chromatography (5% MeOH/DCM) and recrystalised from EtOAc/hexane to give the sub-title compound as a yellow powder (692 mg, 3.09 mmol 59%); 1H NMR (400 MHz, d-6 DMSO) δ 3.77 (3H, s), 7.02 (1H, s), 7.14 (1H, d), 7.74 (1H, d), 8.28 (1H, d), 10.82 (1H, br s).